Cas no 31653-44-8 ( )

• Product Name: &nbsp
• CAS No: 31653-44-8
• MF: C₁₈H₂₂O₄
• MW: 302.364885807037
• CID: 916583
• PubChem ID: 321017
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 31653-44-8
• MLS003115408
• CHEMBL2141186
• DTXSID20313447
• NSC-270333
• SMR001830985
• NSC270333
•  

• Inchi： 1S/C18H22O4/c1-9(19)14-12(20)7-13-15-10-8-18(4,21-13)6-5-11(10)17(2,3)22-16(14)15/h7,10-11,20H,5-6,8H2,1-4H3
• InChI Key： AHFQKUOGPHVZLT-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C(C)=O)=C3C=2C2CC1(C)CCC2C(C)(C)O3)O

Computed Properties

• Exact Mass: 302.15186
• Monoisotopic Mass: 302.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans